Cas no 2060049-93-4 (3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

• Product Name: 3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
• CAS No: 2060049-93-4
• MF: C₁₁H₈BrFO₂
• MW: 271.082426071167
• MDL: MFCD30498274
• CID: 5154068
• PubChem ID: 137703157
• Update Time: 2025-10-31

3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 3-bromo-5-fluoro-1,1a,6,6a-tetrahydro-
• 3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

• MDL： MFCD30498274
• Inchi： 1S/C11H8BrFO2/c12-4-1-6-5(8(13)2-4)3-7-9(6)10(7)11(14)15/h1-2,7,9-10H,3H2,(H,14,15)
• InChI Key： NGUALCYGMYMRCT-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=C(Br)C=C1F

Additional information on 3-bromo-5-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

3-Bromo-5-Fluoro-1H,1aH,6H,6aH-Cyclopropaaindene-1-Carboxylic Acid (CAS No. 2060049-93-4)

3-Bromo-5-fluoro-cyclopropaaindene carboxylic acid is a highly specialized organic compound with the CAS registry number 2060049-93-4. This compound belongs to the class of cyclopropaaindenes, which are fused bicyclic systems combining the structural features of cyclopropane and indene. The presence of bromine and fluorine substituents at positions 3 and 5, respectively, imparts unique electronic and steric properties to the molecule, making it a valuable compound in various research and industrial applications.

The synthesis of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring high yield and purity. The compound is often synthesized via a combination of Friedel-Crafts alkylation, bromination, fluorination, and oxidation reactions. These steps are meticulously controlled to achieve the desired stereochemistry and functional group placement.

One of the most significant applications of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid lies in its use as an intermediate in drug discovery programs. The compound's unique structure makes it an ideal candidate for exploring novel pharmacophores in medicinal chemistry. Recent studies have highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its fluorinated nature enhances its bioavailability and stability in biological systems.

In the field of materials science, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid has been explored as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its rigid bicyclic structure contributes to high thermal stability and mechanical strength, making it suitable for applications in high-performance polymers and composites. Researchers have also investigated its potential as a building block for self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

The electronic properties of 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the compound exhibits a unique electronic distribution due to the conjugation between the cyclopropane ring and the indene system. This property makes it an attractive candidate for applications in nonlinear optics and quantum computing.

From an environmental perspective, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid has been evaluated for its biodegradability and eco-toxicity. Studies indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, recent advancements in bioremediation techniques have shown promise in enhancing its degradation rates using engineered microbial consortia.

In conclusion, 3-bromo-5-fluoro-cyclopropaaindene carboxylic acid (CAS No. 2060049-93-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing modern science and technology.